6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C25H23BrN4O
• Molecular Weight: 475.4 g/mol
• IUPAC Name: 6-amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C25H23BrN4O/c26-19-12-10-17(11-13-19)21-20(14-27)24(28)31-25-22(21)23(29-30-25)18-8-6-16(7-9-18)15-4-2-1-3-5-15/h6-13,15,21H,1-5,28H2,(H,29,30)
• InChI Key: ZVJYRUYLCSYWPE-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C2=CC=C(C=C2)C3=C4C(C(=C(OC4=NN3)N)C#N)C5=CC=C(C=C5)Br

Description

6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile, also known as DBPP, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. DBPP belongs to the class of pyrano[2,3-c]pyrazoles, which have been reported to exhibit various biological activities such as antitumor, anti-inflammatory, and antiviral properties.

Mechanism of Action

The exact mechanism of action of 6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, it has been proposed that 6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile exerts its antitumor activity by inducing apoptosis in cancer cells through the activation of the caspase pathway. 6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has also been reported to inhibit the NF-κB pathway, which plays a critical role in the regulation of inflammation. The antiviral activity of 6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is thought to be due to its ability to inhibit the viral DNA polymerase.
Biochemical and Physiological Effects
6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been shown to have low toxicity in vitro and in vivo studies. However, further studies are needed to determine its toxicity profile. 6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been reported to have good solubility in water, which makes it suitable for in vitro and in vivo studies.

Advantages and Limitations for Lab Experiments

One of the advantages of 6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is its potential as a therapeutic agent for cancer, inflammation, and viral infections. 6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been shown to have good bioavailability and can be administered orally or intravenously. However, one of the limitations of 6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is its low solubility in organic solvents, which can make it difficult to work with in some lab experiments.

Future Directions

There are several future directions for the study of 6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One direction is to investigate the potential of 6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile as a therapeutic agent for other diseases such as Alzheimer's disease and Parkinson's disease. Another direction is to optimize the synthesis of 6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile to improve its yield and solubility. Furthermore, the mechanism of action of 6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile needs to be further elucidated to fully understand its therapeutic potential. Finally, the in vivo toxicity and pharmacokinetics of 6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile need to be studied to determine its safety profile for clinical use.
Conclusion
In conclusion, 6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. The synthesis of 6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves a multi-step reaction sequence starting from 4-bromobenzaldehyde, cyclohexanone, and 4-cyclohexylbenzaldehyde. 6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been extensively studied for its potential therapeutic applications, including antitumor, anti-inflammatory, and antiviral properties. 6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been shown to have low toxicity in vitro and in vivo studies. However, further studies are needed to determine its toxicity profile. There are several future directions for the study of 6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile, including investigating its potential as a therapeutic agent for other diseases and optimizing its synthesis.

Synthesis Methods

The synthesis of 6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves a multi-step reaction sequence starting from 4-bromobenzaldehyde, cyclohexanone, and 4-cyclohexylbenzaldehyde. The reaction involves the formation of pyrano[2,3-c]pyrazole ring by cyclization of 3,5-dibromo-4-hydroxybenzaldehyde with 4-cyclohexylbenzaldehyde in the presence of ammonium acetate. The final product is obtained by reacting the pyrano[2,3-c]pyrazole intermediate with 4-bromophenylhydrazine and sodium cyanide. The synthesis of 6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been reported to have a yield of 63% and can be scaled up for large-scale production.

Scientific Research Applications

6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been extensively studied for its potential therapeutic applications. It has been reported to exhibit antitumor activity against various cancer cell lines including breast, colon, and lung cancer. 6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has also been shown to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, 6-Amino-4-(4-bromophenyl)-3-(4-cyclohexylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been reported to have antiviral activity against herpes simplex virus type 1 (HSV-1) and type 2 (HSV-2).